Cas no 740980-24-9 (ACV 1)

ACV 1 structure
ACV 1 structure
Product Name:ACV 1
CAS No:740980-24-9
MF:C71H103N23O25S4
MW:1806.97662949562
CID:1764920
PubChem ID:131954571
Update Time:2025-04-21

ACV 1 Chemical and Physical Properties

Names and Identifiers

    • ACV 1
    • GLY-CYS-CYS-SER-ASP-PRO-ARG-CYS-ASN-TYR-ASP-HIS-PRO-GLU-ILE-CYS-NH2;
    • MGMRMMFTVF LLVVLATTVV SSTSGRREFR GRNAAAKASD LVSLTDKKRG CCSDPRCNYD HPEICG
    • DA-50208
    • 740980-24-9
    • Inchi: 1S/C71H103N23O25S4/c1-3-32(2)55-68(117)89-44(56(74)105)27-120-122-30-47-65(114)88-43(26-95)62(111)87-42(23-54(103)104)70(119)94-18-6-8-48(94)66(115)81-36(7-4-16-78-71(75)76)57(106)90-46(29-123-121-28-45(63(112)91-47)80-51(98)24-72)64(113)84-39(21-50(73)97)60(109)83-38(19-33-10-12-35(96)13-11-33)59(108)85-40(22-53(101)102)61(110)86-41(20-34-25-77-31-79-34)69(118)93-17-5-9-49(93)67(116)82-37(58(107)92-55)14-15-52(99)100/h10-13,25,31-32,36-49,55,95-96H,3-9,14-24,26-30,72H2,1-2H3,(H2,73,97)(H2,74,105)(H,77,79)(H,80,98)(H,81,115)(H,82,116)(H,83,109)(H,84,113)(H,85,108)(H,86,110)(H,87,111)(H,88,114)(H,89,117)(H,90,106)(H,91,112)(H,92,107)(H,99,100)(H,101,102)(H,103,104)(H4,75,76,78)
    • InChI Key: KJQOYUHYAZGPIZ-UHFFFAOYSA-N
    • SMILES: S1CC2C(NC(CC(N)=O)C(NC(CC3C=CC(=CC=3)O)C(NC(CC(=O)O)C(NC(CC3=CNC=N3)C(N3CCCC3C(NC(C(NC(C(NC(C(N)=O)CSSCC(C(NC(CO)C(NC(CC(=O)O)C(N3CCCC3C(NC(C(N2)=O)CCCNC(=N)N)=O)=O)=O)=O)NC(C(CS1)NC(CN)=O)=O)=O)C(C)CC)=O)CCC(=O)O)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1805.64000
  • Monoisotopic Mass: 1805.6378306g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 25
  • Hydrogen Bond Acceptor Count: 32
  • Heavy Atom Count: 123
  • Rotatable Bond Count: 24
  • Complexity: 3860
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 16
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -10.6
  • Topological Polar Surface Area: 875Ų

Experimental Properties

  • PSA: 875.26000
  • LogP: -2.08570

ACV 1 Pricemore >>

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WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci14524-100ug
ACV 1
740980-24-9 98%
100ug
¥2312.00 2023-09-09
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